N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide

• Molecular Formula: C19H19ClN2O2
• Molecular Weight: 342.8 g/mol
• IUPAC Name: N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C19H19ClN2O2/c1-11-5-8-16-15(9-11)21-17(24-16)12-6-7-13(20)14(10-12)22-18(23)19(2,3)4/h5-10H,1-4H3,(H,22,23)
• InChI Key: JOZMOAGLUNKTQM-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)Cl)NC(=O)C(C)(C)C

Description

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide, also known as CMX-2043, is a small molecule compound that has been the subject of extensive scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide involves its ability to activate the mitochondrial ATP-sensitive potassium (mitoKATP) channel. Activation of the mitoKATP channel leads to the opening of the channel, which in turn leads to the release of cytochrome c and the activation of caspases. This results in apoptosis of the target cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely dependent on the disease being studied. In cardiovascular diseases, this compound has been shown to improve endothelial function, reduce vascular inflammation, and reduce myocardial infarct size. In neurodegenerative diseases, this compound has been shown to reduce neuronal damage and improve cognitive function. In cancer, this compound has been shown to inhibit cancer cell growth and induce cancer cell death.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide in lab experiments is its ability to activate the mitoKATP channel, which can lead to apoptosis of the target cells. This makes it a potentially useful compound for studying diseases that involve abnormal cell growth or survival. However, one limitation of using this compound in lab experiments is its potential toxicity, which can limit its use in certain cell types or animal models.

Future Directions

There are several future directions for the study of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide. One direction is to further investigate its potential therapeutic properties in cardiovascular diseases, neurodegenerative diseases, and cancer. Another direction is to study its potential toxicity and identify ways to mitigate any adverse effects. Additionally, there is potential for the development of new analogs of this compound that may have improved efficacy or reduced toxicity.

Synthesis Methods

The synthesis of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide involves the reaction of 2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)aniline with 2,2-dimethylpropionyl chloride in the presence of a base. The resulting product is then purified using column chromatography. This method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2-dimethylpropanamide has been studied for its potential therapeutic properties in various diseases, including cardiovascular diseases, neurodegenerative diseases, and cancer. In cardiovascular diseases, this compound has been shown to have anti-inflammatory and anti-oxidant properties, which can improve endothelial function and reduce vascular inflammation. In neurodegenerative diseases, this compound has been shown to protect against neuronal damage and improve cognitive function. In cancer, this compound has been shown to inhibit cancer cell growth and induce cancer cell death.